Cas no 89517-21-5 (Benzoic acid, 4-methyl-, (3,7-dichloro-8-quinolinyl)methyl ester)

• Product Name: Benzoic acid, 4-methyl-, (3,7-dichloro-8-quinolinyl)methyl ester
• CAS No: 89517-21-5
• MF: C₁₈H₁₃Cl₂NO₂
• MW: 346.207322835922
• CID: 598000
• PubChem ID: 13264109
• Update Time: 2025-04-19

Benzoic acid, 4-methyl-, (3,7-dichloro-8-quinolinyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, (3,7-dichloro-8-quinolinyl)methyl ester
• (3,7-dichloroquinolin-8-yl)methyl 4-methylbenzoate
• 89517-21-5
• DTXSID30532945

• Inchi： 1S/C18H13Cl2NO2/c1-11-2-4-12(5-3-11)18(22)23-10-15-16(20)7-6-13-8-14(19)9-21-17(13)15/h2-9H,10H2,1H3
• InChI Key： WBLOEURCLHCBRV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC(=CN=C2C=1COC(C1C=CC(C)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 345.0323340g/mol
• Monoisotopic Mass: 345.0323340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 39.2Ų